1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one

• IUPAC Name: 1-[3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-(1H-indol-3-yl)ethanone
• InChI: InChI=1S/C20H20ClN3O2/c21-17-12-22-8-7-19(17)26-15-4-3-9-24(13-15)20(25)10-14-11-23-18-6-2-1-5-16(14)18/h1-2,5-8,11-12,15,23H,3-4,9-10,13H2
• InChI Key: QMTLGUPQMZQYOH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CNC3=CC=CC=C32)OC4=C(C=NC=C4)Cl
• Molecular Formula: C20H20ClN3O2
• Molecular Weight: 369.8 g/mol

Description

1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one (also known as 1-(3-chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one) is a synthetic, heterocyclic compound that is used in various scientific and medical research applications. It is a member of the pyridine family and is primarily used as a substrate for the synthesis of other compounds. As a result, it is a useful tool for researchers in the fields of organic chemistry, biochemistry, and drug discovery.

Scientific Research Applications

1-(3-Chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one is used in a variety of scientific research applications. It is a useful substrate for the synthesis of other compounds, such as indole derivatives, which are commonly used in drug discovery. In addition, it is used in the development of new materials, such as organic semiconductors, and as a starting material in the synthesis of organic compounds. It is also used in the study of enzyme-catalyzed reactions and in the synthesis of new compounds for use in medical research.

Mechanism of Action

The mechanism of action of 1-(3-Chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one is not yet fully understood. However, it is believed to act as a substrate in the synthesis of other compounds, as well as in the development of new materials. It is also thought to be involved in the study of enzyme-catalyzed reactions, as well as in the synthesis of new compounds for use in medical research.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3-Chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one are not yet fully understood. However, it is believed to act as a substrate in the synthesis of other compounds, as well as in the development of new materials. It is also thought to be involved in the study of enzyme-catalyzed reactions, as well as in the synthesis of new compounds for use in medical research.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-Chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one in laboratory experiments include its ease of synthesis, its low cost, and its availability. Additionally, it is a useful substrate for the synthesis of other compounds and can be used in the development of new materials. One limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

Future research on 1-(3-Chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one could focus on understanding its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to develop new methods for its synthesis, as well as to explore its potential applications in drug discovery and the development of new materials. Finally, further research could be conducted to explore its potential uses in medical research and the study of enzyme-catalyzed reactions.

Synthesis Methods

1-(3-Chloropyridin-4-yloxy)-2-(1H-indol-3-yl)ethan-1-one can be synthesized using a number of different methods. The most common method is a two-step process that begins with the reaction of 3-chloropyridine and 1H-indole in the presence of a base, such as potassium carbonate, to form the desired product. This reaction is typically carried out in an organic solvent, such as acetonitrile, and is followed by a purification step to remove any unreacted starting materials. Other methods, such as the reaction of 3-chloropyridine and 1H-indole in the presence of a Lewis acid, can also be used to synthesize the compound.